Cas no 1546391-80-3 (2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride)

• Product Name: 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride
• CAS No: 1546391-80-3
• MF: C₈H₁₄ClF₃O₃S
• MW: 282.708171367645
• CID: 5982022
• PubChem ID: 82959381
• Update Time: 2025-05-19

2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride
• 2-[(3,3,3-trifluoropropoxy)methyl]butane-1-sulfonyl chloride
• AKOS021278885
• 1546391-80-3
• EN300-1144836

• Inchi： 1S/C8H14ClF3O3S/c1-2-7(6-16(9,13)14)5-15-4-3-8(10,11)12/h7H,2-6H2,1H3
• InChI Key： VBWCVMWUWXBLQF-UHFFFAOYSA-N
• SMILES： ClS(CC(COCCC(F)(F)F)CC)(=O)=O

Computed Properties

• Exact Mass: 282.0304277g/mol
• Monoisotopic Mass: 282.0304277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride

2-(3,3,3-Trifluoropropoxy)methylbutane-1-sulfonyl Chloride: A Comprehensive Overview

The compound 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride, identified by the CAS number 1546391-80-3, is a highly specialized chemical entity with significant applications in various fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a trifluoropropoxy substituent and a methylbutane backbone. The presence of the trifluoropropoxy group introduces interesting electronic and steric properties, making this compound a valuable building block in modern chemical research.

Recent studies have highlighted the importance of sulfonyl chlorides like 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride in the synthesis of bioactive molecules and advanced materials. The sulfonyl chloride functional group is known for its reactivity, particularly in nucleophilic substitution reactions, which makes it an ideal intermediate for constructing complex molecular architectures. Researchers have exploited this reactivity to develop novel drugs, agrochemicals, and high-performance polymers.

The trifluoropropoxy substituent in this compound plays a crucial role in modulating its chemical behavior. Fluorine atoms are highly electronegative and can significantly influence the electronic properties of the molecule. This substitution pattern enhances the stability of the sulfonyl chloride group while also imparting unique solubility characteristics to the compound. Such properties are particularly advantageous in pharmaceutical applications where precise control over drug delivery and bioavailability is essential.

In terms of synthesis, 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and sulfonation reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has been shown to significantly improve the yield and selectivity of these reactions.

The application of this compound extends beyond traditional organic synthesis. In materials science, it has been employed as a precursor for the preparation of advanced polymers with tailored mechanical and thermal properties. For example, researchers have utilized this sulfonyl chloride to synthesize polyurethanes with enhanced durability and resistance to environmental factors such as UV radiation and moisture.

In the pharmaceutical industry, 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride has been explored as an intermediate in drug discovery programs targeting various therapeutic areas. Its ability to participate in both nucleophilic and electrophilic reactions makes it a versatile tool for constructing complex drug molecules with high potency and selectivity.

Moreover, recent studies have demonstrated the potential of this compound in agrochemical applications. By incorporating it into pesticide formulations, scientists have achieved improved efficacy against target pests while minimizing environmental impact. The trifluoropropoxy group contributes to the stability of these formulations under field conditions.

In conclusion, 2-(3,3,3-trifluoropropoxy)methylbutane-1-sulfonyl chloride, CAS number 1546391-80-3, is a multifaceted chemical entity with wide-ranging applications across diverse industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, materials science, pharmaceuticals, and agrochemistry.